1-(4-Bromo-1-hydroxynaphthalen-2-yl)ethanone
Overview
Description
1-(4-Bromo-1-hydroxynaphthalen-2-yl)ethanone is a chemical compound with the molecular formula C12H9BrO2 . It has a molecular weight of 265.10 .
Synthesis Analysis
The synthesis of 1-(4-Bromo-1-hydroxynaphthalen-2-yl)ethanone and its derivatives has been reported in the literature . For instance, one method involves the condensation reaction of 1-(4-Bromo-1-hydroxynaphthalen-2-yl)ethanone with propane-1,3-diamine and pentane-1,3-diamine . Another method involves the interaction of a mixture of 2-bromo-1-(4-bromo-1-hydroxynaphthalen-2-yl)ethanone and 2-bromo-1-(4-substituted-1-hydroxynaphthalen-2-yl)ethanone with thiourea .Physical And Chemical Properties Analysis
The physical and chemical properties of 1-(4-Bromo-1-hydroxynaphthalen-2-yl)ethanone are not fully detailed in the search results. It is known that the compound should be stored sealed in dry conditions at 2-8°C .Scientific Research Applications
Synthesis and Biological Evaluation
1-(4-Bromo-1-hydroxynaphthalen-2-yl)ethanone has been utilized in the synthesis of various compounds with significant biological activities. For instance, it has been used in the preparation of compounds that demonstrate excellent antimicrobial properties. Such synthesized compounds are characterized by their physical and spectral data, emphasizing their potential in antimicrobial applications (Sherekar, Kakade, & Padole, 2021).
Preparation and Spectral Characterization
The compound has been involved in studies focusing on its preparation and spectral characterization. This includes the synthesis of the compound using brominating agents and its structural confirmation through various spectral studies like FTIR, NMR, and GCMS. Such studies are crucial in understanding the compound's properties and potential applications in various fields (Patil, Pathan, & Zangade, 2021).
Schiff Bases Synthesis and Evaluation
Another significant application of 1-(4-Bromo-1-hydroxynaphthalen-2-yl)ethanone is in the synthesis of Schiff bases. These bases have been evaluated for their antibacterial and antioxidant activities, showing promising results in inhibitory effects against various bacterial strains and in antioxidant assays (Vhanale, Deshmukh, & Shinde, 2019).
Metal Complex Synthesis and Antimicrobial Studies
The compound has also been utilized in the synthesis of metal complexes, such as oxovanadium(IV) complexes, derived from Schiff’s base ligands. These complexes have shown significant antimicrobial activity against bacterial and fungal strains, outperforming their respective ligands in some cases (Wankhede, 2021).
Safety and Hazards
properties
IUPAC Name |
1-(4-bromo-1-hydroxynaphthalen-2-yl)ethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9BrO2/c1-7(14)10-6-11(13)8-4-2-3-5-9(8)12(10)15/h2-6,15H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NMDZQQHBPKCHBA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=C(C2=CC=CC=C2C(=C1)Br)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9BrO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10513277 |
Source
|
| Record name | 1-(4-Bromo-1-hydroxynaphthalen-2-yl)ethan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10513277 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
265.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-Bromo-1-hydroxynaphthalen-2-yl)ethanone | |
CAS RN |
52220-64-1 |
Source
|
| Record name | 1-(4-Bromo-1-hydroxynaphthalen-2-yl)ethan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10513277 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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